Cas no 1804890-43-4 (2-(Difluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine)

2-(Difluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, incorporating difluoromethyl, methoxy, nitro, and trifluoromethoxy functional groups. This compound is of interest in agrochemical and pharmaceutical research due to its potential as a versatile intermediate for synthesizing biologically active molecules. The presence of multiple electron-withdrawing groups enhances its reactivity in nucleophilic substitution and cross-coupling reactions, making it valuable for constructing complex heterocyclic frameworks. Its stability under standard conditions and compatibility with common synthetic methodologies further contribute to its utility in organic synthesis. The compound's structural features may also impart desirable physicochemical properties in downstream applications.
2-(Difluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine structure
1804890-43-4 structure
Product Name:2-(Difluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine
CAS No:1804890-43-4
MF:C8H5F5N2O4
MW:288.128319501877
CID:4840285
Update Time:2025-06-07

2-(Difluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(Difluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine
    • Inchi: 1S/C8H5F5N2O4/c1-18-4-2-3(15(16)17)6(19-8(11,12)13)5(14-4)7(9)10/h2,7H,1H3
    • InChI Key: RLIITBCNUPURSG-UHFFFAOYSA-N
    • SMILES: FC(C1C(=C(C=C(N=1)OC)[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 321
  • XLogP3: 2.8
  • Topological Polar Surface Area: 77.2

2-(Difluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029085737-1g
2-(Difluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine
1804890-43-4 97%
1g
$1,445.30 2022-04-01

Additional information on 2-(Difluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine

2-(Difluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine: An Emerging Compound in Medicinal Chemistry

2-(Difluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804890-43-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of substituted pyridines, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The molecular structure of 2-(Difluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine is characterized by the presence of multiple functional groups, including a difluoromethyl, methoxy, nitro, and trifluoromethoxy substituents. These functional groups contribute to the compound's chemical stability and reactivity, making it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 2-(Difluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine has shown promising results in antimicrobial research. A study conducted at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. The antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and interfere with essential metabolic processes.

The anticancer potential of 2-(Difluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine has also been explored in several preclinical studies. Research published in Cancer Research journal reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism involves the activation of caspase-dependent pathways and the downregulation of oncogenic proteins such as Bcl-2 and Mcl-1.

The synthesis of 2-(Difluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine has been optimized using modern synthetic methods, ensuring high yields and purity. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold through a series of well-characterized reactions. This synthetic route allows for easy modification and derivatization, facilitating further exploration of structure-activity relationships (SAR).

In terms of safety and toxicity, preliminary studies have indicated that 2-(Difluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine exhibits low toxicity in vitro and in vivo. However, further investigations are necessary to fully assess its safety profile before advancing to clinical trials. These studies will focus on evaluating potential side effects and determining appropriate dosing regimens.

The future prospects for 2-(Difluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine are promising. Ongoing research aims to optimize its pharmacokinetic properties, enhance its therapeutic efficacy, and explore new applications in medicine. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process and bring this compound closer to clinical use.

In conclusion, 2-(Difluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804890-43-4) represents a significant advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the treatment of inflammatory diseases, microbial infections, and cancer. Continued research will undoubtedly uncover new insights into its mechanisms of action and therapeutic potential.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.